Cas no 2397-79-7 (2-Phenylpyran-4-one)

• Product Name: 2-Phenylpyran-4-one
• CAS No: 2397-79-7
• MF: C₁₁H₈O₂
• MW: 172.180023193359
• CID: 1093112
• PubChem ID: 12486892
• Update Time: 2025-04-24

2-Phenylpyran-4-one Chemical and Physical Properties

Names and Identifiers

• 2-Phenyl-4H-pyran-4-one
• 2-phenylpyran-4-one
• UFECLJRYNAOWOI-UHFFFAOYSA-N
• SCHEMBL3902792
• InChI=1/C11H8O2/c12-10-6-7-13-11(8-10)9-4-2-1-3-5-9/h1-8H
• 4-Pyrone, 2-phenyl-
• AO-801/40198759
• MS-20831
• A912203
• 2397-79-7
• 2-phenyl-pyran-4-one
• 2-phenyl-4-pyrone
• MFCD24389902
• AKOS022187801
• 4H-Pyran-4-one, 2-phenyl-
• UFECLJRYNAOWOI-UHFFFAOYSA-
• 2-Phenylpyran-4-one

• Inchi： 1S/C11H8O2/c12-10-6-7-13-11(8-10)9-4-2-1-3-5-9/h1-8H
• InChI Key： UFECLJRYNAOWOI-UHFFFAOYSA-N
• SMILES： O=C1C=C(C2C=CC=CC=2)OC=C1

Computed Properties

• Exact Mass: 172.052429494g/mol
• Monoisotopic Mass: 172.052429494g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 257
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 26.3Ų

2-Phenylpyran-4-one Security Information

• Storage Condition：Sealed in dry,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrans Pyranones and derivatives

Additional information on 2-Phenylpyran-4-one

2-Phenyl-4H-pyran-4-one (CAS No: 2397-79-7)

2-Phenyl-4H-pyran-4-one, also known by its CAS number 2397-79-7, is a versatile organic compound that has garnered significant attention in both academic and industrial research. This compound belongs to the class of chromones, which are aromatic heterocyclic compounds with a pyran ring fused to a benzene ring. The structure of 2-Phenyl-4H-pyran-4-one consists of a benzene ring attached to a pyranone moiety, making it a valuable molecule in various fields such as pharmacology, material science, and food chemistry.

Recent studies have highlighted the potential of 2-Phenyl-4H-pyran-4-one in drug discovery, particularly in the development of anti-inflammatory and antioxidant agents. Researchers have explored its ability to inhibit key enzymes involved in inflammation, such as cyclooxygenase (COX) and lipoxygenase (LOX). These findings suggest that 2-Phenyl-pyranone derivatives could serve as lead compounds for the creation of novel therapeutic agents with reduced side effects compared to conventional drugs.

In the realm of material science, 2-Phenyl-pyranone derivatives have been investigated for their photochemical properties. The compound exhibits strong absorption in the UV-vis spectrum, making it a candidate for applications in optoelectronic devices and sensors. Recent advancements in nanotechnology have further expanded its potential, with researchers incorporating pyranone-based materials into organic light-emitting diodes (OLEDs) and photovoltaic cells.

The food industry has also benefited from the unique properties of 2-Phenyl-pyranone derivatives. Studies have shown that these compounds possess potent antioxidant activity, which can be utilized to enhance the shelf life of food products and prevent oxidative degradation. Moreover, their ability to scavenge free radicals makes them promising candidates for functional food additives.

From an environmental perspective, pyranone derivatives have been explored for their role in bioremediation processes. Certain microorganisms are capable of degrading these compounds under specific conditions, offering a sustainable approach to waste management and pollution control.

In conclusion, 2-phencyl-pyranone derivatives represent a multifaceted class of compounds with diverse applications across various industries. As research continues to uncover new properties and functionalities, the significance of CAS No: 2397-79-7 in modern science is expected to grow further.